4-[(cyclopentylacetyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide

• IUPAC Name: 4-[(2-cyclopentylacetyl)amino]-N-(oxolan-2-ylmethyl)benzamide
• InChI: InChI=1S/C19H26N2O3/c22-18(12-14-4-1-2-5-14)21-16-9-7-15(8-10-16)19(23)20-13-17-6-3-11-24-17/h7-10,14,17H,1-6,11-13H2,(H,20,23)(H,21,22)
• InChI Key: BTWOHEMHRHVIDB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)CC(=O)NC2=CC=C(C=C2)C(=O)NCC3CCCO3
• Molecular Formula: C19H26N2O3
• Molecular Weight: 330.4 g/mol

Description

4-[(cyclopentylacetyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide, also known as CPAB, is a small molecule that has been synthesized and studied for its potential use in scientific research. CPAB has shown promise in a variety of applications, including as a tool for studying protein-protein interactions and as a potential therapeutic agent for various diseases.

Scientific Research Applications

4-[(cyclopentylacetyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has been used in a variety of scientific research applications, including as a tool for studying protein-protein interactions. 4-[(cyclopentylacetyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has been shown to bind to the protein FKBP12, which is involved in the regulation of calcium channels in the heart. 4-[(cyclopentylacetyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has also been studied for its potential therapeutic use in various diseases, including cancer and neurodegenerative diseases.

Mechanism of Action

The mechanism of action of 4-[(cyclopentylacetyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide is not fully understood, but it is believed to involve the inhibition of protein-protein interactions. 4-[(cyclopentylacetyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has been shown to bind to the protein FKBP12, which is involved in the regulation of calcium channels in the heart. This binding may disrupt the interaction between FKBP12 and its target proteins, leading to downstream effects on cellular signaling pathways.
Biochemical and Physiological Effects
4-[(cyclopentylacetyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that 4-[(cyclopentylacetyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide can inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. 4-[(cyclopentylacetyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[(cyclopentylacetyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide in lab experiments is its small size, which allows it to penetrate cell membranes and interact with intracellular proteins. 4-[(cyclopentylacetyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide is also relatively easy to synthesize, making it readily available for use in research. However, one limitation of using 4-[(cyclopentylacetyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide is that its mechanism of action is not fully understood, which may limit its potential use in certain applications.

Future Directions

There are several future directions for research on 4-[(cyclopentylacetyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide. One area of interest is the development of 4-[(cyclopentylacetyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide derivatives with improved potency and selectivity for specific protein targets. Another area of interest is the use of 4-[(cyclopentylacetyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide as a tool for studying protein-protein interactions in vivo, which could lead to a better understanding of cellular signaling pathways and the development of new therapeutic agents. Finally, 4-[(cyclopentylacetyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide could also be studied for its potential use in combination with other drugs or therapies for the treatment of various diseases.

Synthesis Methods

4-[(cyclopentylacetyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide can be synthesized using a multi-step process that involves the condensation of cyclopentylacetic acid with 2-aminobenzamide, followed by the protection of the resulting amide using tetrahydro-2-furanylmethyl chloroformate. The protected amide is then subjected to deprotection using trifluoroacetic acid, resulting in the final product of 4-[(cyclopentylacetyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide.